Cas no 33646-31-0 (Methyl 2-amino-3-chloropropanoate hydrochloride)

Methyl 2-amino-3-chloropropanoate hydrochloride is a chiral building block widely used in organic synthesis and pharmaceutical research. This hydrochloride salt derivative offers enhanced stability and solubility compared to its free base form, facilitating handling and storage. The presence of both amino and ester functional groups makes it a versatile intermediate for the preparation of modified amino acids, peptidomimetics, and bioactive compounds. The chlorine substituent provides a reactive site for further derivatization, enabling selective transformations. Its high purity and well-defined structure ensure reproducibility in synthetic applications. The compound is particularly valuable in medicinal chemistry for the development of targeted small-molecule therapeutics.
Methyl 2-amino-3-chloropropanoate hydrochloride structure
33646-31-0 structure
Product Name:Methyl 2-amino-3-chloropropanoate hydrochloride
CAS No:33646-31-0
MF:C4H9Cl2NO2
MW:174.025759458542
MDL:MFCD00038914
CID:312687
PubChem ID:13050341
Update Time:2025-05-27

Methyl 2-amino-3-chloropropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-3-chloropropanoate hydrochloride
    • D,L-β-Chloroalanine Methyl Ester Hydrochloride
    • Alanine, 3-chloro-,methyl ester, hydrochloride (1:1)
    • D,L-ß-CHLOROALANINE, METHYL ESTER, HYDROCHLORIDE
    • D,L-3-CHLOROALANINE METHYL ESTER HYDROCHLORIDE
    • D,L-beta-Chloroalanine methyl ester hydrochloride
    • methyl (2S)-2-amino-3-chloropropanoate;hydrochloride
    • 3-Chloro-D-alanine methyl ester hydrochloride
    • H-Beta-chloro-Ala-OMe HCl
    • methyl 2-amino-3-chloropropanoate;hydrochloride
    • A-Chloroalanine Methyl Ester Hydrochloride
    • H-beta-Chloro-Ala-OMe . HCl
    • POPBCSXDEXRDSX-UHFFFAOYSA-N
    • 3-Chloro-D-Ala-OMe hydrochloride
    • (R)-Methyl 2-amino-3-chloropropanoate hydrochloride,
    • FT-0696807
    • MFCD00038914
    • CS-0150915
    • alpha-amino-beta-chloropropionic acid methyl ester hydrochloride
    • DL-3-Chloroserine Methyl Ester Hydrochloride
    • J-019284
    • D,L-
    • AS-67298
    • EN300-216137
    • 33646-31-0
    • PD197254
    • AKOS006273201
    • NSC117383
    • D,L- beta -Chloroalanine Methyl Ester Hydrochloride
    • METHYL2-AMINO-3-CHLOROPROPANOATEHYDROCHLORIDE
    • A-Chloro-D-alanine methyl ester hydrochloride
    • D,L-?-Chloroalanine Methyl Ester Hydrochloride
    • C4H9Cl2NO2
    • HY-W098273
    • SY104840
    • NSC-170313
    • A821890
    • NSC170313
    • Alanine, 3-chloro-, methyl ester, hydrochloride
    • L-
    • D,L-b-Chloroalanine Methyl Ester Hydrochloride
    • (S)-Methyl 2-amino-3-chloropropionate hydrochloride
    • 3-Chloroalanine methyl ester hydrochloride
    • FT-0639121
    • NSC77696
    • Alanine, 3-chloro-, methyl ester, hydrochloride (1:1)
    • D, L-3-Chloroalanine methyl ester hydrochloride
    • NSC-117383
    • SCHEMBL652660
    • 38524-37-7
    • DL-3-Chloroalanine methyl ester hydrochloride
    • O11861
    • A-Chloro-L-alanine methyl ester hydrochloride
    • NSC-77696
    • FT-0664546
    • KLB6SP5HG5
    • Methyl 2-amino-3-chloropropanoate HCl
    • beta-Chloro-L-alanine methyl ester hydrochloride
    • DB-012453
    • MDL： MFCD00038914
    • Inchi： 1S/C4H8ClNO2.ClH/c1-8-4(7)3(6)2-5;/h3H,2,6H2,1H3;1H
    • InChI Key： POPBCSXDEXRDSX-UHFFFAOYSA-N
    • SMILES： ClCC(C(=O)OC)N.Cl

Computed Properties

  • Exact Mass: 173.00100
  • Monoisotopic Mass: 173.001034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 86.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Density: 1.212
  • Melting Point: 124-126°C
  • Boiling Point: 164.4°C at 760 mmHg
  • Flash Point: 53.2°C
  • Refractive Index: 1.453
  • PSA: 52.32000
  • LogP: 1.22780

Methyl 2-amino-3-chloropropanoate hydrochloride Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Methyl 2-amino-3-chloropropanoate hydrochloride Pricemore >>

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